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Compound of Interest

Compound Name: Tert-butyl 7-hydroxyheptanoate

Cat. No.: B1465209 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides core technical data and methodologies concerning the molecular

properties of tert-butyl 7-hydroxyheptanoate, a versatile linker molecule utilized in chemical

synthesis. The compound features a terminal hydroxyl group, available for further

derivatization, and a t-butyl ester protecting group, which can be removed under acidic

conditions.[1][2][3]

Molecular Formula and Weight
The fundamental molecular properties of tert-butyl 7-hydroxyheptanoate are summarized

below. These values are foundational for stoichiometric calculations in reaction planning,

analytical characterization, and quality control.

Property Value Source

Molecular Formula C₁₁H₂₂O₃ [1][2]

Molecular Weight 202.29 g/mol [1][4][5]

CAS Number 86013-78-7 [1][2][4]
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The determination of the molecular formula and weight for a well-defined chemical entity like

tert-butyl 7-hydroxyheptanoate follows a standardized theoretical and experimental

validation protocol.

2.1 Determination of Molecular Formula

The molecular formula, C₁₁H₂₂O₃, is determined by first elucidating the compound's two-

dimensional structure. This is typically achieved through analytical techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), which identifies the connectivity and

chemical environment of all atoms. Once the structure is confirmed, the molecular formula is

derived by systematically counting the number of atoms of each element (carbon, hydrogen,

and oxygen) present in a single molecule.

2.2 Calculation of Molecular Weight

The molecular weight (MW) is a calculated value derived directly from the molecular formula.

The calculation is performed by summing the atomic weights of all constituent atoms. The

standard protocol is as follows:

Identify Atomic Weights: Use the standard atomic weights for each element from the periodic

table (approximately C = 12.011 u, H = 1.008 u, O = 15.999 u).

Summation: Multiply the count of each element by its atomic weight and sum the results.

MW = (No. of C atoms × AW of C) + (No. of H atoms × AW of H) + (No. of O atoms × AW

of O)

MW = (11 × 12.011) + (22 × 1.008) + (3 × 15.999)

MW ≈ 132.121 + 22.176 + 47.997 ≈ 202.294 g/mol

This theoretical value is commonly confirmed experimentally using mass spectrometry, which

measures the mass-to-charge ratio of the ionized molecule, providing a highly accurate

experimental mass that validates the compound's identity and purity.
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The logical relationship between the compound's name, its structure, and its derived molecular

properties is illustrated in the following diagram.
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Caption: Logical workflow from compound name to molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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